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Compound of Interest

Compound Name: Bzo-poxizid

Cat. No.: B10823109 Get Quote

Essential Safety and Handling Guide for Bzo-poxizid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bzo-poxizid. As an analytical

reference standard categorized as a synthetic cannabinoid, proper laboratory practices are

essential to ensure safety and data integrity.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for Bzo-poxizid is presented below for easy reference.
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Property Value

Synonyms 5C-MDA-19, Pentyl MDA-19

CAS Number 1048973-64-3

Molecular Formula C₂₀H₂₁N₃O₂

Molecular Weight 335.4 g/mol

Purity ≥98%

Appearance Crystalline solid

Storage Temperature -20°C

UV/Vis. (λmax) 277, 343 nm

Solubility
DMF: 10 mg/ml; DMSO: 1 mg/ml; Ethanol: 1

mg/ml

Data sourced from Cayman Chemical product information.[1][2]

Personal Protective Equipment (PPE) and Safe
Handling
While the Safety Data Sheet (SDS) for Bzo-poxizid indicates that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS) and has NFPA

and HMIS ratings of 0 for health, fire, and reactivity, it is critical to follow standard laboratory

safety protocols as a precautionary measure.[3] Product information advises to avoid ingestion,

inhalation, and contact with eyes, skin, and clothing, and to wash thoroughly after handling.

Recommended PPE:

Eye Protection: Safety glasses with side shields or goggles are recommended to prevent

accidental eye contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin

contact.
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Body Protection: A standard laboratory coat should be worn to protect clothing.

Respiratory Protection: If working with the solid material in a way that may generate dust, or

if handling solutions outside of a fume hood, a NIOSH-approved respirator may be

appropriate.

Handling Procedures:

Use Bzo-poxizid in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust when handling the solid form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the substance.

Operational and Disposal Plans
General Workflow for Handling Bzo-poxizid:

The following diagram illustrates a standard workflow for handling Bzo-poxizid in a laboratory

setting, from receiving the compound to its final disposal.
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Caption: A workflow diagram for the safe handling of Bzo-poxizid.

Disposal Plan:

According to the Safety Data Sheet, smaller quantities of Bzo-poxizid may be disposed of with

household waste. However, it is imperative to follow all institutional, local, state, and federal
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regulations for chemical waste disposal. Do not allow the undiluted product or large quantities

to reach groundwater, water courses, or sewage systems.

Mechanism of Action: Synthetic Cannabinoid
Receptor Agonist
Bzo-poxizid is categorized as a synthetic cannabinoid. Like other synthetic cannabinoids, it is

designed to act as an agonist at the cannabinoid receptors, primarily CB1 and CB2. The

diagram below illustrates this general signaling pathway.
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Caption: General signaling pathway of a synthetic cannabinoid agonist.

Disclaimer: This information is intended for research and forensic applications only and is not

for human or veterinary use. Users must review the complete Safety Data Sheet provided by

the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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